Cas no 72232-89-4 (3-chloro-N,N-diethylbutan-1-amine)

3-chloro-N,N-diethylbutan-1-amine structure
72232-89-4 structure
Product Name:3-chloro-N,N-diethylbutan-1-amine
CAS No:72232-89-4
MF:C8H18ClN
MW:163.68822145462
CID:977003
PubChem ID:231593
Update Time:2025-04-19

3-chloro-N,N-diethylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 3-chloro-N,N-diethylbutan-1-amine
    • 2-Chloroethylcyclohexyl ketone
    • 3-Chlor-1-cyclohexyl-propan-1-on
    • 3-Chlor-1-diaethylamino-butan
    • 3-chloro-1-cyclohexyl-propan-1-one
    • NSC-28043
    • 72232-89-4
    • SCHEMBL11200182
    • NSC28043
    • Inchi: 1S/C8H18ClN/c1-4-10(5-2)7-6-8(3)9/h8H,4-7H2,1-3H3
    • InChI Key: NNUHGJSXHBGPNM-UHFFFAOYSA-N
    • SMILES: ClC(C)CCN(CC)CC

Computed Properties

  • Exact Mass: 163.11300
  • Monoisotopic Mass: 163.1127773g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 5
  • Complexity: 71.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 3.2Ų

Experimental Properties

  • PSA: 3.24000
  • LogP: 2.34560
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